N-benzyl-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide

• IUPAC Name: N-benzyl-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H24N4O2S/c24-17(20-12-14-7-3-1-4-8-14)11-16-13-26-19(22-16)23-18(25)21-15-9-5-2-6-10-15/h1,3-4,7-8,13,15H,2,5-6,9-12H2,(H,20,24)(H2,21,22,23,25)
• InChI Key: YNYRIWZOZBSUTO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

“N-benzyl-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide” is a derivative of thiazol-urea. Thiazoles are important heterocyclic compounds that have been found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs.

Synthesis Analysis

The synthesis of thiazol-urea derivatives, such as “N-benzyl-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide”, involves a structure-activity relationship of compounds such as Sorafenib and Quizartinib. The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

Thiazole is a five-membered heterocyclic compound which contains three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The C − H substitution reaction of thiazole by the catalysis of the palladium/copper system is carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazol-urea derivatives is related to their ability to inhibit kinases. For instance, compound 6h effectively inhibited C-RAF/FLT3 kinases. It was also able to inhibit the rapid proliferation, and exerted marked migration inhibitory effects on HepG2 cells.

Future Directions

Thiazole derivatives have shown potential in a variety of biological activities, making them a promising area for future research. Further investigation is needed to improve the druggability of target compounds. The development of new methods for the natural product inspired bioactive glycohybrids is also an interesting direction.